Cas no 1361676-96-1 (Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate)

• Product Name: Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate
• CAS No: 1361676-96-1
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4799113
• Update Time: 2025-11-07

Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)6-4-7(12(17)18-5-6)10-8(14)2-3-9(15)11(10)16/h2-5H,1H3
• InChI Key： GLKOMZVWMBOOAS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=NC=C(C(=O)OC)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate

Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate (CAS No. 1361676-96-1): A Comprehensive Overview

Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate (CAS No. 1361676-96-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in medicinal chemistry. Its molecular structure incorporates both chloro and methyl substituents, which contribute to its distinct reactivity and potential biological activity.

The compound's name is highly descriptive, highlighting key structural features such as the 6-chloro and 5-(2,3,6-trichlorophenyl) moieties. These specific substituents are crucial in determining the compound's interaction with biological targets, making it an intriguing subject for researchers aiming to develop novel therapeutic agents. The presence of multiple chlorine atoms suggests a high degree of electrophilicity, which can be exploited in various synthetic pathways and drug design strategies.

In recent years, there has been a growing interest in exploring the pharmacological potential of nicotinate derivatives. Nicotinic acid (niacin) and its derivatives are well-known for their role in lipid metabolism and cardiovascular health. The introduction of chloro substituents in the nicotinate backbone can significantly alter the pharmacokinetic and pharmacodynamic properties of the compound. This modification can enhance binding affinity to specific enzymes or receptors, thereby modulating biological pathways relevant to diseases such as diabetes, hyperlipidemia, and neurodegenerative disorders.

Recent studies have begun to uncover the potential of Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate as a lead compound for drug discovery. Researchers have been particularly interested in its interaction with nicotinic acetylcholine receptors (nAChRs), which play a critical role in neurotransmission and cognitive function. The structural features of this compound make it a suitable candidate for designing selective agonists or antagonists that could have therapeutic applications in conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction.

The synthesis of Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro-substituted phenyl ring is particularly challenging to handle due to its reactivity with various nucleophiles and electrophiles. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the compound's structure post-synthesis.

The chemical properties of this compound also make it an interesting material for studying intermolecular interactions in solution phase. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating its molecular structure and dynamics. Additionally, computational methods like molecular modeling have been used to predict how this compound might interact with biological targets at the atomic level. These studies provide valuable insights into the compound's potential pharmacological activity and help guide further experimental investigations.

In terms of biological activity, preliminary studies suggest that Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate exhibits promising effects on certain metabolic pathways. Its ability to modulate enzyme activity related to lipid metabolism has drawn attention from researchers working on cardiovascular diseases. Furthermore, its interaction with nAChRs suggests potential applications in neurology. These findings underscore the importance of continued research into this compound to fully understand its therapeutic potential.

The safety profile of any pharmaceutical candidate is a critical consideration before moving into clinical trials. While current data on Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate is limited primarily to preclinical studies, it is essential to conduct thorough toxicological assessments to ensure its safety for human use. This includes evaluating its stability under various conditions, potential for degradation into harmful byproducts, and long-term effects on different biological systems. Such assessments are crucial steps in ensuring that any new drug candidate meets stringent safety standards before being approved for clinical use.

The regulatory landscape for new pharmaceutical compounds is complex and varies by region. However, all regulatory bodies require comprehensive data demonstrating the safety and efficacy of new drugs before they can be approved for market use. For compounds like Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate, this involves submitting detailed reports on preclinical studies conducted in vitro and in vivo. These reports must provide evidence that the compound is both effective at treating target conditions and safe for human consumption.

The future direction of research on this compound will likely involve expanding its chemical diversity through structural modifications aimed at enhancing its pharmacological properties further. By exploring different substitution patterns on the aromatic ring or altering other parts of the molecule, researchers can fine-tune its activity profile to target specific diseases more effectively. Additionally, investigating new synthetic routes could improve production efficiency while maintaining high purity standards.

In conclusion,Methyl 6-chloro-5-(2,3,6-trichlorophenyl)nicotinate(CAS No.1361676-96-1) represents a fascinating subject for pharmaceutical research due to its unique structural features and potential biological activity.
This compound holds promise as a lead molecule for developing novel therapeutic agents targeting various diseases.
The ongoing studies into its synthesis,